Cas no 2145556-79-0 (2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid
• CAS No: 2145556-79-0
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 5848897
• PubChem ID: 165806679
• Update Time: 2025-06-15

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid
• EN300-1299317
• 2145556-79-0
• 2-{[(tert-butoxy)carbonyl]amino}-4-(dimethylamino)-3-methylbutanoic acid

• Inchi： 1S/C12H24N2O4/c1-8(7-14(5)6)9(10(15)16)13-11(17)18-12(2,3)4/h8-9H,7H2,1-6H3,(H,13,17)(H,15,16)
• InChI Key： NVHLEJAWHXNQQW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)CN(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17360725g/mol
• Monoisotopic Mass: 260.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid (CAS No. 2145556-79-0)

2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid (CAS No. 2145556-79-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique molecular structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a dimethylamino moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the design of protease inhibitors and amino acid derivatives.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid. This compound is often associated with queries such as "Boc-protected amino acid applications" or "synthesis of dimethylamino-containing peptides", reflecting its niche yet critical role in modern medicinal chemistry. Its stability under acidic conditions, attributed to the Boc group, makes it a preferred choice for multi-step synthetic routes.

From an industrial perspective, CAS No. 2145556-79-0 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly solvents and catalytic methods to produce such compounds, aligning with global trends toward reducing environmental impact. The compound’s methylbutanoic acid backbone also sparks interest in metabolic engineering, where it serves as a precursor for biologically active metabolites.

Analytical techniques like HPLC and NMR are essential for characterizing 2-{(tert-butoxy)carbonylamino}-4-(dimethylamino)-3-methylbutanoic acid, ensuring compliance with stringent pharmaceutical standards. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing drug potency and selectivity. This aligns with frequent search terms such as "Boc-amino acid purity analysis" and "NMR data for dimethylamino derivatives".

In summary, CAS No. 2145556-79-0 represents a versatile building block in organic and medicinal chemistry. Its applications span from peptide drug development to innovative materials science, driven by its structural modularity and compatibility with diverse reaction conditions. As the pharmaceutical industry continues to prioritize targeted therapies, this compound’s significance is expected to grow, further cementing its role in cutting-edge research.